Cas no 2228564-32-5 (O-2-(1,3-dimethyl-1H-pyrazol-5-yl)ethylhydroxylamine)

O-2-(1,3-dimethyl-1H-pyrazol-5-yl)ethylhydroxylamine structure
2228564-32-5 structure
Product Name:O-2-(1,3-dimethyl-1H-pyrazol-5-yl)ethylhydroxylamine
CAS No:2228564-32-5
MF:C7H13N3O
MW:155.197621107101
CID:6241627
PubChem ID:165881311
Update Time:2025-07-21

O-2-(1,3-dimethyl-1H-pyrazol-5-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-2-(1,3-dimethyl-1H-pyrazol-5-yl)ethylhydroxylamine
    • O-[2-(1,3-dimethyl-1H-pyrazol-5-yl)ethyl]hydroxylamine
    • 2228564-32-5
    • EN300-1780392
    • Inchi: 1S/C7H13N3O/c1-6-5-7(3-4-11-8)10(2)9-6/h5H,3-4,8H2,1-2H3
    • InChI Key: NBQSWEXSCIHLTI-UHFFFAOYSA-N
    • SMILES: O(CCC1=CC(C)=NN1C)N

Computed Properties

  • Exact Mass: 155.105862047g/mol
  • Monoisotopic Mass: 155.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 53.1Ų

O-2-(1,3-dimethyl-1H-pyrazol-5-yl)ethylhydroxylamine Pricemore >>

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Additional information on O-2-(1,3-dimethyl-1H-pyrazol-5-yl)ethylhydroxylamine

Comprehensive Overview of O-2-(1,3-dimethyl-1H-pyrazol-5-yl)ethylhydroxylamine (CAS No. 2228564-32-5)

O-2-(1,3-dimethyl-1H-pyrazol-5-yl)ethylhydroxylamine (CAS No. 2228564-32-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of hydroxylamine derivatives, which are widely explored for their potential applications in drug discovery and material science. The presence of a pyrazole ring and an ethylhydroxylamine moiety in its structure makes it a versatile intermediate for synthesizing biologically active molecules.

In recent years, the demand for heterocyclic compounds like O-2-(1,3-dimethyl-1H-pyrazol-5-yl)ethylhydroxylamine has surged, driven by their role in developing novel therapeutics. Researchers are particularly interested in its potential as a building block for kinase inhibitors, a class of drugs targeting cancer and inflammatory diseases. The compound's CAS No. 2228564-32-5 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and organic synthesis.

The synthesis of O-2-(1,3-dimethyl-1H-pyrazol-5-yl)ethylhydroxylamine involves multi-step reactions, often starting from commercially available 1,3-dimethyl-1H-pyrazole. Its hydroxylamine functional group allows for further derivatization, making it valuable for creating libraries of compounds in high-throughput screening. This adaptability aligns with the growing trend of fragment-based drug design, where small molecules like this are used to optimize drug candidates.

From an industrial perspective, CAS No. 2228564-32-5 is also explored for its potential in agrochemical formulations. The pyrazole scaffold is known to exhibit herbicidal and insecticidal activities, prompting investigations into its efficacy as a crop protection agent. With the global push toward sustainable agriculture, such compounds are under scrutiny for their environmental impact and biodegradability.

Analytical characterization of O-2-(1,3-dimethyl-1H-pyrazol-5-yl)ethylhydroxylamine typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications. The compound's stability under various conditions is another area of active research, particularly for formulation scientists working on drug delivery systems.

In the context of green chemistry, efforts are underway to develop more efficient synthetic routes for CAS No. 2228564-32-5, minimizing waste and energy consumption. This aligns with broader industry trends focusing on sustainable synthesis and catalysis. Researchers are also investigating its potential in bioconjugation chemistry, where it could serve as a linker for antibody-drug conjugates (ADCs), a hot topic in oncology research.

As the scientific community continues to explore the applications of O-2-(1,3-dimethyl-1H-pyrazol-5-yl)ethylhydroxylamine, its CAS No. 2228564-32-5 remains a key identifier in patents and publications. The compound exemplifies the intersection of organic synthesis and drug discovery, offering a glimpse into the future of small-molecule therapeutics. Its versatility ensures it will remain a subject of interest for years to come.

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